Cas no 79232-74-9 (2-[(6-chloro-3-pyridazinyl)oxy]-Benzenamine)

2-[(6-chloro-3-pyridazinyl)oxy]-Benzenamine structure
79232-74-9 structure
Product Name:2-[(6-chloro-3-pyridazinyl)oxy]-Benzenamine
CAS No:79232-74-9
MF:C10H8ClN3O
MW:221.643020629883
CID:1117857
Update Time:2024-03-06

2-[(6-chloro-3-pyridazinyl)oxy]-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-chloro-3-pyridazinyl)oxy]-Benzenamine
    • Benzenamine, 2-[(6-chloro-3-pyridazinyl)oxy]-
    • Inchi: 1S/C10H8ClN3O/c11-9-5-6-10(14-13-9)15-8-4-2-1-3-7(8)12/h1-6H,12H2
    • InChI Key: KZIOWDVXESLBIR-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC=C1OC1=NN=C(Cl)C=C1

Experimental Properties

  • Density: 1.379±0.06 g/cm3(Predicted)
  • Melting Point: 87-88 °C(Solv: carbon tetrachloride (56-23-5))
  • Boiling Point: 401.9±35.0 °C(Predicted)
  • pka: 2.37±0.10(Predicted)
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